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Abstract
This document provides a detailed protocol for the preparation of a Pyr10 stock solution in

dimethyl sulfoxide (DMSO). Pyr10 is a selective inhibitor of the Transient Receptor Potential

Canonical 3 (TRPC3) channel, a key player in calcium signaling pathways. Accurate

preparation of Pyr10 stock solutions is critical for reliable and reproducible experimental results

in cell-based assays and other research applications. These application notes include the

chemical and physical properties of Pyr10, a step-by-step protocol for solubilization, stability

and storage recommendations, and essential safety information. Additionally, a diagram of the

TRPC3 signaling pathway and an experimental workflow for stock solution preparation are

provided to aid researchers.

Introduction to Pyr10
Pyr10 is a pyrazole derivative that acts as a potent and selective inhibitor of the TRPC3

channel.[1][2][3][4][5] TRPC3 is a non-selective cation channel that is activated by

diacylglycerol (DAG) following the stimulation of G-protein coupled receptors (GPCRs) and

subsequent activation of phospholipase C (PLC). The resulting influx of Ca²⁺ through TRPC3

channels plays a crucial role in a variety of physiological processes. Due to its selectivity,

Pyr10 is a valuable tool for investigating the specific roles of TRPC3 in cellular signaling.
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Pyr10 Properties
A summary of the key chemical and physical properties of Pyr10 is presented in Table 1. This

information is essential for accurate stock solution preparation and experimental design.

Property Value Reference

Molecular Weight 449.37 g/mol [1][2]

Formula C₁₈H₁₃F₆N₃O₂S [2]

CAS Number 1315323-00-2 [1][2]

Appearance White to light yellow solid [2]

Solubility in DMSO ≥ 90 mg/mL [1][3]

Purity ≥98% [6][7]

Table 1: Chemical and Physical Properties of Pyr10.

Experimental Protocol: Preparation of a 10 mM
Pyr10 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Pyr10 in DMSO. The

concentration can be adjusted based on specific experimental needs.

Materials:

Pyr10 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation: Before handling, allow the Pyr10 powder vial to equilibrate to

room temperature for at least 30 minutes to prevent condensation.

Calculating the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

Pyr10 required using the following formula: Mass (mg) = Desired Concentration (mM) x

Volume (mL) x Molecular Weight ( g/mol ) For 1 mL of a 10 mM stock solution: Mass (mg) =

10 mM x 1 mL x 449.37 g/mol = 4.4937 mg

Weighing Pyr10: Carefully weigh out the calculated amount of Pyr10 powder using a

calibrated analytical balance in a chemical fume hood.

Solubilization: a. Add the weighed Pyr10 powder to a sterile microcentrifuge tube or vial. b.

Add the desired volume of DMSO (e.g., 1 mL for a 10 mM solution from 4.4937 mg of

Pyr10). c. Tightly cap the tube/vial.

Dissolution: a. Vortex the solution for 1-2 minutes to facilitate dissolution. b. If the compound

does not fully dissolve, sonication for a short period (5-10 minutes) in a water bath sonicator

can be applied. Gentle warming to 37°C may also aid dissolution, but prolonged heating

should be avoided. c. Visually inspect the solution to ensure it is clear and free of any

particulate matter.

Aliquoting and Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, tightly sealed tubes. This minimizes freeze-thaw cycles. b. Label each

aliquot clearly with the compound name, concentration, solvent, and date of preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of the Pyr10 stock solution.
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Storage Condition Powder In Solvent (DMSO)

-20°C 3 years 1 year

-80°C 3 years 2 years

4°C 2 years 2 weeks

Table 2: Recommended Storage Conditions and Stability of Pyr10.[2][5][8]

It is highly recommended to store the DMSO stock solution at -80°C for long-term use.[2][8]

Avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound.

Safety Precautions
Always handle Pyr10 powder and DMSO in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact with skin and eyes. In case of contact, wash the affected area

immediately with copious amounts of water.

Consult the Safety Data Sheet (SDS) for Pyr10 and DMSO for comprehensive safety

information.

Visualization of Experimental Workflow and
Signaling Pathway
To facilitate understanding, the following diagrams illustrate the experimental workflow for

preparing the Pyr10 stock solution and the TRPC3 signaling pathway.
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Experimental Workflow: Pyr10 Stock Solution Preparation
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Caption: Workflow for preparing Pyr10 stock solution.
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Caption: Simplified TRPC3 signaling pathway and the inhibitory action of Pyr10.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b610348?utm_src=pdf-body-img
https://www.benchchem.com/product/b610348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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